Cas no 2137609-34-6 (2-(3-Chloro-5-methylphenyl)butanedioic acid)

• Product Name: 2-(3-Chloro-5-methylphenyl)butanedioic acid
• CAS No: 2137609-34-6
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 5907092
• PubChem ID: 165955338
• Update Time: 2025-05-20

2-(3-Chloro-5-methylphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• EN300-704813
• 2-(3-chloro-5-methylphenyl)butanedioic acid
• 2137609-34-6
• 2-(3-Chloro-5-methylphenyl)butanedioic acid

• Inchi： 1S/C11H11ClO4/c1-6-2-7(4-8(12)3-6)9(11(15)16)5-10(13)14/h2-4,9H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： RIGAJPDUHDBNBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 242.0345865g/mol
• Monoisotopic Mass: 242.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Chloro-5-methylphenyl)butanedioic acid

2-(3-Chloro-5-Methylphenyl)Butanedioic Acid: A Comprehensive Overview

2-(3-Chloro-5-Methylphenyl)Butanedioic Acid (CAS No. 2137609-34-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as CBDA (chlorinated butanedioic acid derivative), has garnered attention due to its unique chemical properties and potential for functionalization. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 2-(3-Chloro-5-Methylphenyl)Butanedioic Acid comprises a butanedioic acid backbone with a substituted phenyl group. The phenyl ring is substituted at the 3-position with a chlorine atom and at the 5-position with a methyl group. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly reactive in various chemical transformations. The compound's ability to undergo nucleophilic addition, esterification, and other reactions has made it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of CBDA in drug discovery. Researchers have explored its role as a building block for designing bioactive molecules targeting various therapeutic areas, such as cancer and inflammation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of CBDA exhibit potent anti-proliferative activity against cancer cell lines. This finding underscores the importance of CBDA as a scaffold for developing novel therapeutic agents.

In terms of synthesis, CBDA can be prepared via several routes. One common method involves the chlorination of the corresponding methyl-substituted phenylbutanedioic acid derivative. Another approach employs Friedel-Crafts alkylation followed by oxidation to introduce the carboxylic acid groups. These methods have been optimized to achieve high yields and purity levels, ensuring scalability for industrial applications.

The physical properties of CBDA are also worth noting. It exists as a crystalline solid with a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both laboratory settings and large-scale manufacturing processes.

From an environmental perspective, CBDA has been assessed for its biodegradability and toxicity profile. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that its environmental impact is manageable when proper disposal protocols are followed. Additionally, acute toxicity studies have shown low toxicity levels, further supporting its safe use in various applications.

Looking ahead, the demand for CBDA is expected to grow due to its expanding range of applications. Its role as an intermediate in agrochemical production is particularly promising, with ongoing research focusing on its potential as a precursor for herbicides and fungicides. Furthermore, advancements in green chemistry techniques are likely to enhance the sustainability of its synthesis processes.

In conclusion, 2-(3-Chloro-5-Methylphenyl)Butanedioic Acid (CAS No. 2137609-34-6) stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in modern organic synthesis and drug development.